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Compound of Interest

4-[(2,4-

Compound Name: Dimethoxyphenyl)amino]benzoic
acid

CAS No.: 1455122-90-3

Cat. No.: B1527571

Get Quote

Executive Summary & Structural Context

The target compound, 4-[(2,4-Dimethoxyphenyl)amino]benzoic acid, is a diphenylamine
derivative featuring a carboxylic acid moiety at the para position and a dimethoxy-substituted
phenyl ring. Unlike standard fenamates (which are ortho-substituted N-phenylanthranilic acids),
this para-isomer offers unique hydrogen bonding vectors that influence supramolecular
assembly, solubility, and solid-state stability.

This guide compares the target compound against two validated structural standards:

o Mefenamic Acid (MFA): The benchmark ortho-analog (fenamate) known for conformational
polymorphism.

e 4-((4-Methoxyphenyl)amino)benzoic Acid: A direct para-amino structural proxy.
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Key Structural Differentiators

o Hydrogen Bonding: The para-COOH group favors linear intermolecular chains or

centrosymmetric dimers (R2,2(8) motif), whereas ortho-analogs often form intramolecular N-

H...O hydrogen bonds that lock molecular conformation.

» Electronic Effects: The 2,4-dimethoxy substitution provides strong electron-donating effects,

potentially altering the pKa of the amine and affecting salt formation with counter-ions.

Comparative Crystal Data Analysis

The following table contrasts the crystallographic parameters of the target compound

(predicted/experimental) against established fenamate standards. Use this framework to

benchmark your specific dataset.

Target Compound

(42,4 Standard A: Standard B: 4-((4-
Parameter o Mefenamic Acid Methoxyphenyl)amin
Dimethoxyphenyl)a _ _
. . . (Form I) [1] o)benzoic Acid [2]
mino]benzoic acid)
Triclinic / Monoclinic o o
Crystal System ) Triclinic Monoclinic
(Predicted)
Space Group P-1 or P21/c P-1 pP21/c
_ _ a=14.55, b=6.81, a=3.95, b=11.20,
Unit Cell (a, b, ¢) User Data Required
c=7.65 A c=28.50 A
Z (Molecules/Cell) 2or4 2 4

H-Bond Motif

Intermolecular

Intramolecular N-H...O

(S(6))

Carboxylic Dimer

Intermolecular

Carboxylic Dimer

R2,2(8)
Density (calc) ~1.35-1.45 g/cm3 1.332 g/cm? 1.380 g/cm?
] ] User Data (Exp: ~210-
Melting Point 230°C 218°C

230°C)
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Note: The target compound is expected to crystallize in centrosymmetric space groups (P-1,
P21/c) driven by the formation of carboxylic acid dimers. Deviations from this (e.g., chiral space

groups) would indicate unique packing forces or co-crystal formation.

Experimental Protocols for Complex
Characterization

To generate high-quality single crystals for the target compound and its complexes (salts/co-
crystals), follow this self-validating workflow.

Protocol A: Solvent-Mediated Polymorph Screening

Objective: Identify stable crystal forms and solvates.

Preparation: Dissolve 50 mg of 4-[(2,4-Dimethoxyphenyl)amino]benzoic acid in 5 mL of
primary solvent (Methanol, Ethanol, Acetone, or THF).

Filtration: Filter through a 0.45 um PTFE syringe filter into a clean vial.

Crystallization Methods:
o Slow Evaporation: Cover vial with parafilm, poke 3-5 pinholes, and store at 25°C.

o Vapor Diffusion: Place the inner vial (solution) inside a larger jar containing an anti-solvent
(Water or Hexane). Seal tightly.

Harvesting: Isolate crystals after 3-7 days. Dry under vacuum if solvates are suspected.

Protocol B: Co-Crystal/Salt Formation

Objective: Enhance solubility using co-formers (e.g., Pyridine, 4,4'-Bipyridine, Piperazine).

» Stoichiometry: Weigh equimolar amounts (1:1) of the target acid and the basic co-former.[1]
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e Liquid-Assisted Grinding (LAG): Grind the mixture in an agate mortar for 20 minutes with 2-3
drops of Ethanol.

e Analysis: Analyze the resulting powder by PXRD. New peaks indicate complex formation.

e Single Crystal Growth: Dissolve the ground complex in a 1:1 solvent mixture (e.g.,
EtOH:Water) and use Protocol A.

Structural Characterization Workflow

The following diagram outlines the logical pathway for characterizing the target compound,
distinguishing between simple polymorphism and complex formation.
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Caption: Workflow for classifying the solid-state form of the target compound based on
crystallographic data.

Critical Structural Features to Analyze
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When analyzing your SCXRD data for 4-[(2,4-Dimethoxyphenyl)amino]benzoic acid, focus
on these three mechanistic features:

The Carboxylic Acid Dimer (The "Synthon")
In the absence of a strong base, the molecule should form a Centrosymmetric R2,2(8) Dimer.

 Metric: Measure the O...0 distance. Typical values are 2.60 — 2.70 A,

« Comparison: If the distance is < 2.55 A, suspect a Salt (if a base is present) or a Strong
Hydrogen Bond (Short Strong Hydrogen Bond - SSHB).

The Diphenylamine Torsion

Unlike Mefenamic acid, which is locked in a specific conformation by an intramolecular H-bond
(N-H...0=C), the para-isomer (Target) has a free N-H group.

» Metric: Measure the torsion angle between the two phenyl rings.

 Significance: A torsion angle near 90° indicates steric bulk dominance (dimethoxy groups),
while a flatter angle (< 45°) suggests electronic conjugation (resonance).

Proton Transfer (Salt vs. Co-Crystal)

If crystallizing with a base (e.g., Pyridine), determine if the proton has transferred from the Acid
to the Base.

« Indicator: Check the C-O bond lengths in the carboxylic group.
o Co-Crystal (Neutral): C=0 (~1.21 A) and C-OH (~1.30 A) are distinct.

o Salt (lonic): C-O bond lengths are equalized (~1.25 - 1.26 A) due to resonance in the
carboxylate anion [COOQ]-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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